body {
    background: #f5f7fc;
}

.sub-corner-inner {
    background-color: #f5f7fc;
}

.hub-page {
    max-width: 1240px;
    margin: 28px auto 52px;
    padding: 0 16px;
    color: #1a1f2e;
}

.hub-breadcrumb {
    margin: 0 0 16px;
    display: flex;
    align-items: center;
    gap: 8px;
    color: #516183;
    font-size: 14px;
    line-height: 1.4;
}

.hub-breadcrumb a {
    color: #2d3b5b;
    text-decoration: none;
}

.hub-breadcrumb a:hover,
.hub-breadcrumb a:focus {
    color: #4160f2;
}

.hub-breadcrumb [aria-current="page"] {
    color: #1f2a44;
    font-weight: 600;
}

.hub-hero {
    display: grid;
    grid-template-columns: 2fr 1fr;
    gap: 24px;
    background: #ffffff;
    border: 1px solid #e0e6f0;
    border-radius: 16px;
    padding: 30px;
    box-shadow: 0 4px 12px rgba(7, 13, 34, 0.04);
}

.hub-eyebrow {
    margin: 0 0 10px;
    color: #4160f2;
    text-transform: uppercase;
    letter-spacing: 1px;
    font-size: 12px;
    font-weight: 700;
}

.hub-hero h1 {
    margin: 0;
    color: #070d22;
    font-size: 36px;
    line-height: 1.2;
    font-weight: 700;
}

.hub-summary {
    margin: 14px 0 0;
    color: #31405f;
    font-size: 16px;
    line-height: 1.65;
    max-width: 740px;
}

.hub-meta {
    display: flex;
    flex-wrap: wrap;
    gap: 12px 24px;
    margin: 20px 0 0;
    padding: 0;
    list-style: none;
    color: #202e4a;
}

.hub-actions {
    margin-top: 22px;
    display: flex;
    gap: 12px;
    flex-wrap: wrap;
}

.hub-btn {
    display: inline-flex;
    align-items: center;
    justify-content: center;
    border-radius: 8px;
    padding: 10px 16px;
    text-decoration: none;
    font-size: 14px;
    font-weight: 600;
    border: 1px solid transparent;
    transition: all 0.15s ease;
}

.hub-btn-primary {
    color: #fff;
    background: #4160f2;
    border-color: #4160f2;
}

.hub-btn-primary:hover,
.hub-btn-primary:focus {
    color: #fff;
    background: #2f4dd6;
    border-color: #2f4dd6;
}

.hub-btn-secondary {
    color: #1f2a44;
    background: #fff;
    border-color: #cdd5e6;
}

.hub-btn-secondary:hover,
.hub-btn-secondary:focus {
    color: #1f2a44;
    background: #f4f7ff;
    border-color: #9caed7;
}

.hub-btn-block {
    width: 100%;
    margin-top: 10px;
}

.hub-aside {
    background: #f8faff;
    border: 1px solid #d7e1f3;
    border-radius: 14px;
    padding: 22px;
    align-self: start;
}

.hub-aside h2 {
    margin: 0;
    color: #070d22;
    font-size: 22px;
    line-height: 1.3;
}

.hub-aside p {
    margin: 10px 0 0;
    color: #3a4a6b;
    line-height: 1.6;
}

.hub-intent-nav {
    display: flex;
    flex-wrap: nowrap;
    gap: 8px;
    position: sticky;
    top: 0;
    z-index: 20;
    background: #f5f7fc;
    padding: 18px 0 14px;
    margin: 24px 0 8px;
    border-bottom: 2px solid #e2e8f4;
    overflow: visible;
}

.hub-intent-item {
    position: relative;
    display: inline-flex;
    align-items: center;
    flex: 0 0 auto;
}

.hub-intent-item::after {
    content: "";
    position: absolute;
    left: 0;
    right: 0;
    top: calc(100% - 2px);
    height: 14px;
}

.hub-intent-link {
    color: #1f2a44;
    text-decoration: none;
    border: 1px solid #d7deec;
    background: #ffffff;
    border-radius: 999px;
    padding: 6px 10px;
    font-weight: 600;
    font-size: 12px;
    line-height: 1.2;
    white-space: nowrap;
    transition: border-color 0.15s ease, color 0.15s ease, background 0.15s ease;
}

.hub-intent-submenu {
    position: absolute;
    left: 0;
    top: calc(100% + 4px);
    min-width: 280px;
    max-width: min(420px, 70vw);
    padding: 8px;
    border: 1px solid #d6deef;
    border-radius: 12px;
    background: #ffffff;
    box-shadow: 0 10px 24px rgba(12, 21, 48, 0.12);
    display: none;
    z-index: 30;
}

.hub-intent-item:hover .hub-intent-submenu,
.hub-intent-item.is-open .hub-intent-submenu {
    display: block;
}

.hub-intent-sublink {
    display: block;
    color: #1f2a44;
    text-decoration: none;
    border-radius: 8px;
    padding: 8px 10px;
    font-size: 13px;
    line-height: 1.35;
}

.hub-intent-sublink:hover,
.hub-intent-sublink:focus {
    background: #eef2fe;
    color: #2f4dd6;
}

.hub-intent-link:hover,
.hub-intent-link:focus,
.hub-intent-link.is-active {
    color: #1f2a44;
    border-color: #4160f2;
    background: #eef2fe;
}

.hub-intent-sublink.is-active {
    color: #2f4dd6;
    background: #eef2fe;
}

.hub-filter {
    margin: 14px 0 24px;
    display: flex;
    gap: 12px;
    flex-wrap: wrap;
}

.hub-filter input,
.hub-filter select {
    border: 1px solid #cdd5e6;
    border-radius: 10px;
    padding: 10px 12px;
    font-size: 14px;
    color: #1f2a44;
    background: #fff;
}

.hub-filter input {
    flex: 1 1 280px;
}

.hub-filter select {
    min-width: 200px;
}

.hub-section {
    margin: 0 0 22px;
    padding: 24px;
    background: #fff;
    border: 1px solid #e0e6f0;
    border-radius: 14px;
}

.hub-section header h2 {
    margin: 0;
    color: #070d22;
    font-size: 28px;
    line-height: 1.25;
    font-weight: 650;
}

.hub-section header p {
    margin: 8px 0 0;
    color: #3b4b6b;
    font-family: 'Inter', -apple-system, BlinkMacSystemFont, 'Segoe UI', Roboto, Helvetica, Arial, sans-serif;
    font-size: 16px;
    line-height: 1.55;
}

.hub-doc {
    margin-top: 16px;
    border: 1px solid #e2e8f4;
    border-radius: 12px;
    background: #fdfefe;
    transition: box-shadow 0.15s ease, border-color 0.15s ease;
}

.hub-doc:hover {
    box-shadow: 0 4px 12px rgba(65, 96, 242, 0.04);
    border-color: #cdd5e6;
}

.hub-doc details {
    display: block;
}

.hub-doc summary {
    list-style: none;
    cursor: pointer;
    padding: 18px 24px;
    display: flex;
    align-items: center;
    position: relative;
}

.hub-doc summary::-webkit-details-marker {
    display: none;
}

.hub-doc summary::after {
    content: "\203A";
    position: absolute;
    right: 20px;
    top: 50%;
    transform: translateY(-50%);
    color: #8092b4;
    font-size: 24px;
    font-weight: 600;
    transition: transform 0.15s ease;
}

.hub-doc details[open] summary::after {
    transform: translateY(-50%) rotate(90deg);
}

.hub-doc-summary {
    width: calc(100% - 30px);
}

.hub-doc h3 {
    margin: 0;
    color: #0a132f;
    font-size: 22px;
    font-weight: 650;
}

.hub-doc-meta {
    display: flex;
    align-items: center;
    gap: 12px;
    margin-bottom: 10px;
}

.hub-doc-tag {
    background: #eef2fe;
    color: #4160f2;
    padding: 4px 12px;
    border-radius: 30px;
    font-size: 11px;
    font-weight: 600;
    text-transform: uppercase;
    letter-spacing: 0.3px;
    line-height: 1.2;
}

.hub-doc-teaser {
    margin: 0;
    color: #2e3a55;
    font-size: 16px;
    line-height: 1.5;
}

.hub-doc details[open] .hub-doc-teaser {
    display: none;
}

.hub-doc p {
    margin: 8px 0 0;
    color: #31405f;
    line-height: 1.65;
}

.hub-doc-body {
    margin-top: 8px;
    color: #31405f;
    font-family: 'Inter', -apple-system, BlinkMacSystemFont, 'Segoe UI', Roboto, Helvetica, Arial, sans-serif;
    font-size: 16px;
    line-height: 1.6;
}

.hub-doc-body p,
.hub-doc-body ul,
.hub-doc-body ol,
.hub-doc-body table,
.hub-doc-body blockquote {
    margin: 10px 0;
}

.hub-doc-body p,
.hub-doc-body li,
.hub-doc-body td,
.hub-doc-body th,
.hub-doc-body blockquote {
    font-size: 16px;
}

.hub-doc-body h4 {
    font-size: 18px;
    font-weight: 650;
    margin: 18px 0 8px;
    color: #070d22;
    font-family: 'Inter', -apple-system, BlinkMacSystemFont, 'Segoe UI', Roboto, Helvetica, Arial, sans-serif;
}

.hub-doc-body table {
    width: 100%;
    border-collapse: collapse;
    border: 1px solid #d7dfef;
}

.hub-doc-body table th,
.hub-doc-body table td {
    border: 1px solid #d7dfef;
    padding: 8px 10px;
    vertical-align: top;
}

.hub-doc-body a {
    color: #4160f2;
}

.hub-doc-body img,
.hub-doc-body svg {
    max-width: 100%;
    height: auto;
}

.hub-doc-content .h3-block img,
.hub-doc-content .h3-block svg {
    display: block !important;
    float: none !important;
    margin: 12px auto !important;
}

.hub-doc-content p.dot-img-container {
    display: flex;
    justify-content: center;
    align-items: center;
    text-align: center;
    margin: 12px 0;
}

.hub-doc-content p.dot-img-container > svg,
.hub-doc-content p.dot-img-container > img {
    display: block !important;
    float: none !important;
    width: auto !important;
    max-width: 98% !important;
    margin: 0 !important;
}

.hub-doc-link {
    display: inline-block;
    margin-top: 12px;
    color: #4160f2;
    text-decoration: none;
    font-weight: 600;
}

.hub-doc-link:hover,
.hub-doc-link:focus {
    color: #2f4dd6;
}

.hub-doc-link-pdf {
    display: inline-flex;
    align-items: center;
    gap: 6px;
    background: #eef2fe;
    color: #4160f2;
    padding: 6px 16px;
    border-radius: 30px;
    font-size: 13.5px;
    font-weight: 500;
}

button.hub-doc-link-pdf {
    border: 0;
    cursor: pointer;
    font-family: inherit;
    line-height: 1.2;
}

.hub-doc-link-pdf:hover,
.hub-doc-link-pdf:focus {
    color: #4160f2;
    background: #d9e2fc;
}

.hub-doc-actions {
    padding: 6px 24px 16px;
    display: flex;
    flex-wrap: wrap;
    align-items: center;
    gap: 12px;
    border-bottom: 1px dashed #cdd5e6;
}

.hub-doc-actions .hub-doc-link {
    margin-top: 0;
}

.hub-doc-actions .hub-doc-link-pdf {
    display: inline-flex;
    align-items: center;
    vertical-align: middle;
}

.hub-doc-action-btn {
    line-height: 1.2;
}

.hub-doc-content {
    padding: 22px 24px 24px;
    margin-top: 0;
    background: #ffffff;
    border-radius: 0 0 12px 12px;
}

.hub-section.is-hidden {
    display: none;
}

.sr-only {
    position: absolute;
    width: 1px;
    height: 1px;
    padding: 0;
    margin: -1px;
    overflow: hidden;
    clip: rect(0, 0, 0, 0);
    border: 0;
}

.hub-rfq-open {
    overflow: hidden;
}

.hub-rfq-modal {
    position: fixed;
    inset: 0;
    background: rgba(7, 13, 34, 0.52);
    display: none;
    align-items: center;
    justify-content: center;
    z-index: 1000;
    padding: 20px;
}

.hub-rfq-modal.is-open {
    display: flex;
}

.hub-rfq-modal__dialog {
    width: min(760px, 100%);
    max-height: 88vh;
    overflow: auto;
    background: #fff;
    border-radius: 14px;
    border: 1px solid #d8dfed;
    padding: 22px;
    position: relative;
}

.hub-rfq-modal__close {
    position: absolute;
    top: 10px;
    right: 10px;
    border: 0;
    background: transparent;
    font-size: 26px;
    line-height: 1;
    color: #33425f;
    cursor: pointer;
}

.hub-rfq-modal h2 {
    margin: 0;
    font-size: 28px;
    color: #070d22;
}

.hub-rfq-modal p {
    margin: 10px 0 18px;
    color: #3a4a6b;
}

.hub-rfq-form {
    display: grid;
    gap: 14px;
}

.hub-rfq-form__grid {
    display: grid;
    grid-template-columns: repeat(2, minmax(0, 1fr));
    gap: 12px;
}

.hub-rfq-form label {
    display: grid;
    gap: 6px;
    color: #1f2a44;
    font-weight: 600;
    font-size: 14px;
}

.hub-rfq-form input,
.hub-rfq-form textarea {
    border: 1px solid #ccd6e8;
    border-radius: 8px;
    padding: 10px 12px;
    font-size: 14px;
    color: #1a1f2e;
    font-weight: 400;
}

.hub-rfq-form textarea {
    resize: vertical;
}

.hub-rfq-form__actions {
    display: flex;
    gap: 10px;
    flex-wrap: wrap;
}

.hub-rfq-feedback {
    margin: 4px 0 0;
    font-size: 13px;
    line-height: 1.4;
    min-height: 18px;
}

.hub-rfq-feedback.is-success {
    color: #1f7a3f;
}

.hub-rfq-feedback.is-error {
    color: #b42318;
}

.hub-rfq-captcha-row {
    margin-top: 4px;
}

@media (max-width: 980px) {
    .hub-hero {
        grid-template-columns: 1fr;
    }
}

@media (max-width: 680px) {
    .hub-page {
        margin-top: 18px;
        padding: 0 12px;
    }

    .hub-breadcrumb {
        font-size: 13px;
        gap: 6px;
    }

    .hub-hero {
        padding: 20px 16px;
    }

    .hub-hero h1 {
        font-size: 28px;
    }

    .hub-intent-nav {
        gap: 8px;
        flex-wrap: wrap;
        overflow-x: visible;
    }

    .hub-intent-item {
        width: 100%;
    }

    .hub-intent-link {
        flex: 1 1 auto;
    }

    .hub-intent-submenu {
        position: static;
        min-width: 0;
        max-width: none;
        width: 100%;
        margin-top: 8px;
        box-shadow: none;
    }

    .hub-filter select {
        min-width: 100%;
    }

    .hub-rfq-form__grid {
        grid-template-columns: 1fr;
    }

    .hub-section {
        padding: 18px 16px;
    }

    .hub-section header h2 {
        font-size: 24px;
    }

    .hub-doc h3 {
        font-size: 20px;
    }
}